N-Methyltetrahydrofuran-3-amine hydrochloride
Overview
Description
N-Methyltetrahydrofuran-3-amine hydrochloride is a useful research compound. Its molecular formula is C5H12ClNO and its molecular weight is 137.61 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemoselective Protection
- A study by Pace, Alcántara, and Holzer (2011) illustrates the use of 2-methyltetrahydrofuran in the chemoselective protection of anilines as N-TBS derivatives. This method involves deprotonation of the amine with methyllithium, showcasing a mild reaction condition and the use of an environmentally friendly solvent (Pace, Alcántara & Holzer, 2011).
Synthesis of N-Methyl- and N-Alkylamines
- Senthamarai et al. (2018) discuss the synthesis of N-methyl- and N-alkylamines, important in life-science molecules, using cobalt oxide nanoparticles. This process is noted for its selectivity and cost-effectiveness, highlighting the importance of such amines in academic research and industrial production (Senthamarai et al., 2018).
Effects on Bacterial Cells
- Research by Shimi and Shoukry (1975) examines the impact of N-methyl-bis (3-mesyloxypropyl) amine hydrochloride on Bacillus subtilis cells, indicating its influence on bacterial DNA and RNA. This study provides insights into the biological activity of related compounds (Shimi & Shoukry, 1975).
Protonation State in Biochemistry
- Smith and Matthews (2000) focus on the protonation state of N5-methyltetrahydrofolate in a reaction catalyzed by cobalamin-dependent methionine synthase, a crucial aspect in bioorganic chemistry. This study provides a deeper understanding of the molecular mechanisms in enzymatic reactions (Smith & Matthews, 2000).
Conversion to 2-Methyltetrahydrofuran
- Liu et al. (2020) describe the conversion of furfural into 2-methyltetrahydrofuran using non-precious metal catalysts. This one-pot process demonstrates the potential of biomass-derived chemicals in organic chemistry, particularly as solvents (Liu et al., 2020).
Synthesis in Cosolvent Systems
- Tian et al. (2017) report on the synthesis of (S)-3-chloro-1-phenylpropanol using an eco-friendly 2-methyltetrahydrofuran cosolvent system. This approach demonstrates the effectiveness of alternative solvents in synthesizing asymmetric reduction of water-insoluble prochiral ketones (Tian et al., 2017).
Properties
IUPAC Name |
N-methyloxolan-3-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NO.ClH/c1-6-5-2-3-7-4-5;/h5-6H,2-4H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FHFUVNKNOZMSJF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1CCOC1.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20695432 |
Source
|
| Record name | N-Methyloxolan-3-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20695432 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
137.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
917882-94-1 |
Source
|
| Record name | N-Methyloxolan-3-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20695432 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-methyltetrahydrofuran-3-amine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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